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Executive Summary
This technical guide provides a comprehensive review of 3-Methoxypropylamine (MOPA), a

versatile primary amine with significant applications across various industries. Initially

misidentified as Butyl(3-methoxypropyl)amine, this document clarifies the subject compound

as MOPA and delves into its chemical and physical properties, synthesis methodologies, and

principal uses, with a particular focus on its role as a corrosion inhibitor. This whitepaper also

presents a comparative analysis with related compounds, detailed experimental protocols for

its synthesis and evaluation, and quantitative data to support its efficacy. The information is

intended for researchers, scientists, and professionals in drug development and other relevant

fields to facilitate a deeper understanding and application of this important chemical

intermediate.

Introduction to 3-Methoxypropylamine (MOPA)
3-Methoxypropylamine, also known as MOPA, is a clear, colorless liquid with an ammonia-like

odor.[1] It is a primary amine that is completely miscible with water and most common organic

solvents.[1] Its bifunctional nature, containing both a primary amine and an ether group,

contributes to its utility in a wide range of applications. MOPA is a crucial intermediate in the

synthesis of various organic molecules and finds extensive use as a corrosion inhibitor, a
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component in the production of pharmaceuticals and dyes, a surfactant, and in water treatment

processes.[2][3]

Physicochemical Properties
A summary of the key physicochemical properties of 3-Methoxypropylamine is presented in

Table 1. This data is essential for its handling, storage, and application in various experimental

and industrial settings.

Table 1: Physicochemical Properties of 3-Methoxypropylamine (MOPA)

Property Value Reference(s)

CAS Number 532-73-0 [4]

Molecular Formula C4H11NO [4]

Molecular Weight 89.14 g/mol [5]

Appearance Colorless to yellow liquid [4]

Odor Amine-like [4]

Boiling Point 117-118 °C at 733 mmHg [6]

Melting Point -71 °C [4]

Density 0.874 g/mL at 25 °C [6]

Flash Point 24 °C [4]

Autoignition Temperature 295 °C [4]

Vapor Pressure 12.0 mmHg at 20 °C [4]

pH 11.5 (100 g/L solution at 20 °C) [4]

Solubility
Miscible with water and most

organic solvents
[1]

Refractive Index (n20/D) ~1.417

Synthesis of 3-Methoxypropylamine
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3-Methoxypropylamine can be synthesized through various routes, with the catalytic

hydrogenation of 3-methoxypropionitrile being a common industrial method.[7] An alternative

route involves the reaction of 3-methoxypropanol with ammonia.

Synthesis via Catalytic Hydrogenation of 3-
Methoxypropionitrile
A detailed experimental protocol for this synthesis is provided below.

Experimental Protocol: Synthesis of MOPA from 3-Methoxypropionitrile[7]

Materials and Equipment:

3-methoxypropionitrile (400g)

Ethanol (20g)

Modified carrier nickel catalyst (12g)

1000ml autoclave

Filtration apparatus

Distillation apparatus

Procedure: a. Charge the 1000ml autoclave with 400g of 3-methoxypropionitrile, 20g of

ethanol, and 12g of the modified carrier nickel catalyst. b. Seal the autoclave and pressurize

it with hydrogen to 2.8 MPa. c. Stir the reaction mixture at this pressure for 2 hours. d. After

the reaction is complete, cool the autoclave to room temperature. e. Carefully vent the

excess hydrogen pressure. f. Filter the reaction mixture to remove the catalyst. g. Purify the

filtrate by fractional distillation under normal pressure. h. Collect the fraction boiling between

110-160 °C.

Expected Outcome:

This procedure is reported to yield approximately 354.09g of colorless and transparent 3-

methoxypropylamine, with a raw material conversion rate of 97.0% and a product yield of
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94.52%.[7]

Below is a workflow diagram illustrating this synthesis process.
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Synthesis of 3-Methoxypropylamine
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Charge Autoclave:
- 3-Methoxypropionitrile
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Corrosion Inhibitor Evaluation Workflow
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Calculate Corrosion Rate
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Results & Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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